Cas no 2248365-63-9 (2-(Azetidin-3-yloxy)ethanesulfonamide;2,2,2-trifluoroacetic acid)

• Product Name: 2-(Azetidin-3-yloxy)ethanesulfonamide;2,2,2-trifluoroacetic acid
• CAS No: 2248365-63-9
• MF: C₇H₁₃F₃N₂O₅S
• MW: 294.248731374741
• CID: 6059434
• PubChem ID: 137935299
• Update Time: 2025-08-04

2-(Azetidin-3-yloxy)ethanesulfonamide;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6495032
• 2248365-63-9
• 2-(azetidin-3-yloxy)ethane-1-sulfonamide; trifluoroacetic acid
• 2-(Azetidin-3-yloxy)ethanesulfonamide;2,2,2-trifluoroacetic acid

• Inchi： 1S/C5H12N2O3S.C2HF3O2/c6-11(8,9)2-1-10-5-3-7-4-5;3-2(4,5)1(6)7/h5,7H,1-4H2,(H2,6,8,9);(H,6,7)
• InChI Key： MNOZGBLVZOSYBS-UHFFFAOYSA-N
• SMILES： S(CCOC1CNC1)(N)(=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 294.04972718g/mol
• Monoisotopic Mass: 294.04972718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Additional information on 2-(Azetidin-3-yloxy)ethanesulfonamide;2,2,2-trifluoroacetic acid

Introduction to 2-(Azetidin-3-yloxy)ethanesulfonamide and 2,2,2-trifluoroacetic acid (CAS No. 2248365-63-9)

The compound with the CAS number 2248365-63-9, identified as 2-(Azetidin-3-yloxy)ethanesulfonamide, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural motif of Azetidin-3-yloxy introduces a cyclic amine backbone, which is known to enhance binding affinity and selectivity in drug design. The presence of an ethanesulfonamide group further modulates the pharmacokinetic properties, making it a promising candidate for further exploration in therapeutic applications.

When combined with 2,2,2-trifluoroacetic acid, this compound forms a synergistic system that leverages the unique properties of both molecules. 2,2,2-Trifluoroacetic acid, characterized by its trifluoromethyl group, is renowned for its ability to improve metabolic stability and lipophilicity in drug candidates. This combination not only enhances the solubility and bioavailability of the sulfonamide derivative but also opens up new avenues for developing novel pharmaceuticals with improved efficacy and reduced side effects.

Recent research in the field of sulfonamides has highlighted their potential in addressing various therapeutic challenges. Studies have demonstrated that sulfonamides can act as potent inhibitors of bacterial enzymes and transporters, making them valuable in the development of antibiotics. Additionally, modifications to the sulfonamide core have shown promise in targeting inflammatory pathways and metabolic disorders. The incorporation of an Azetidin-3-yloxy moiety into the sulfonamide framework has been particularly noteworthy, as it has been shown to enhance binding interactions with biological targets such as enzymes and receptors.

The role of 2,2,2-trifluoroacetic acid in this context is equally important. Its trifluoromethyl group is a key pharmacophore that contributes to the overall pharmacological profile of the compound. This group has been extensively studied for its ability to modulate drug-receptor interactions, leading to improved pharmacokinetic properties such as increased bioavailability and prolonged half-life. Furthermore, the electron-withdrawing nature of the trifluoromethyl group enhances the metabolic stability of drug candidates, reducing the likelihood of degradation in vivo.

One of the most exciting developments in this area has been the discovery of new applications for sulfonamides in oncology. Recent studies have shown that sulfonamides can inhibit key enzymes involved in tumor growth and metastasis. The compound 2-(Azetidin-3-yloxy)ethanesulfonamide, when combined with 2,2,2-trifluoroacetic acid, exhibits promising activity against certain cancer cell lines. This has been attributed to its ability to disrupt critical signaling pathways that are essential for cancer cell survival and proliferation.

Another area where this compound shows significant promise is in the treatment of neurological disorders. Sulfonamides have long been recognized for their potential in modulating neurotransmitter systems. The structural features of 2-(Azetidin-3-yloxy)ethanesulfonamide make it a strong candidate for developing novel therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have indicated that this compound can cross the blood-brain barrier and interact with specific receptors involved in these conditions.

The synthesis and characterization of this compound have also provided valuable insights into the development of new synthetic methodologies. Researchers have developed innovative approaches to incorporate fluorinated groups into organic molecules, which has broader implications for drug discovery. These methodologies not only improve the efficiency of synthesis but also allow for greater flexibility in designing molecules with tailored pharmacological properties.

In conclusion, 2-(Azetidin-3-yloxy)ethanesulfonamide (CAS No. 2248365-63-9) represents a significant advancement in medicinal chemistry. Its unique structural features and combined interaction with 2,2,2-trifluoroacetic acid make it a promising candidate for developing novel therapeutics across multiple therapeutic areas. Ongoing research continues to uncover new applications for this compound, highlighting its potential as a cornerstone molecule in future drug development efforts.